N-(2-(4-(4-(4-methoxyphenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2,4-dimethylthiazole-5-carboxamide

• IUPAC Name: N-[2-[4-[4-(4-methoxyphenyl)piperazin-1-yl]pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C24H28N8O2S/c1-16-21(35-17(2)29-16)24(33)25-8-9-32-23-20(14-28-32)22(26-15-27-23)31-12-10-30(11-13-31)18-4-6-19(34-3)7-5-18/h4-7,14-15H,8-13H2,1-3H3,(H,25,33)
• InChI Key: WNWYJJBWNPULMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NCCN2C3=C(C=N2)C(=NC=N3)N4CCN(CC4)C5=CC=C(C=C5)OC
• Molecular Formula: C24H28N8O2S
• Molecular Weight: 492.6 g/mol

Description

The compound contains several functional groups including a methoxyphenyl group, a piperazine ring, a pyrazolo[3,4-d]pyrimidine group, an ethyl group, a dimethylthiazole group, and a carboxamide group. These groups are common in many biologically active compounds and can contribute to the compound’s potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The exact structure would depend on the specific synthesis route and the reactions used to introduce each functional group.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in its structure. For example, the carboxamide group might be involved in acid-base reactions, while the piperazine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group might make the compound soluble in polar solvents.

Scientific Research Applications

Antibacterial Activity

• Piperazine derivatives have been studied for their antibacterial potential. .

Antifungal Properties

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Antiviral Research

• Piperazine-containing compounds have been investigated for their antiviral properties. .

Neurological Disorders

• The piperazine ring is found in treatments for neurological conditions such as Parkinson’s and Alzheimer’s disease. .

Anti-Inflammatory and Analgesic Effects

• Some derivatives of 1,2,4-triazole with a piperazine moiety have demonstrated anti-inflammatory and analgesic activities. .

5-HT1A Receptor Binding Affinity

• The compound’s structure could be assessed for its binding affinity to the 5-HT1A receptor, which plays a role in mood regulation and anxiety. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would depend on the biological target it’s intended to interact with.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a new drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.